1. Home
  2. Product
  3. N-(3,5-dimethylphenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide
N-(3,5-dimethylphenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide N-(3,5-dimethylphenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0746061
InChI: InChI=1S/C17H19NO3/c1-8-3-9(2)5-11(4-8)18-16(19)14-10-6-12-13(7-10)21-17(20)15(12)14/h3-5,10,12-15H,6-7H2,1-2H3,(H,18,19)
SMILES: CC1=CC(=CC(=C1)NC(=O)C2C3CC4C2C(=O)OC4C3)C
Molecular Formula: C17H19NO3
Molecular Weight: 285.34 g/mol

N-(3,5-dimethylphenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide

CAS No.:

Cat. No.: VC0746061

Molecular Formula: C17H19NO3

Molecular Weight: 285.34 g/mol

* For research use only. Not for human or veterinary use.

N-(3,5-dimethylphenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide -

Specification

Molecular Formula C17H19NO3
Molecular Weight 285.34 g/mol
IUPAC Name N-(3,5-dimethylphenyl)-5-oxo-4-oxatricyclo[4.2.1.03,7]nonane-9-carboxamide
Standard InChI InChI=1S/C17H19NO3/c1-8-3-9(2)5-11(4-8)18-16(19)14-10-6-12-13(7-10)21-17(20)15(12)14/h3-5,10,12-15H,6-7H2,1-2H3,(H,18,19)
Standard InChI Key GSUZDTKXYIADPV-UHFFFAOYSA-N
SMILES CC1=CC(=CC(=C1)NC(=O)C2C3CC4C2C(=O)OC4C3)C
Canonical SMILES CC1=CC(=CC(=C1)NC(=O)C2C3CC4C2C(=O)OC4C3)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19